Cas no 7378-88-3 (12-Octadecenoic acid)

• Product Name: 12-Octadecenoic acid
• CAS No: 7378-88-3
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 566252
• PubChem ID: 5282762
• Update Time: 2025-04-19

12-Octadecenoic acid Chemical and Physical Properties

Names and Identifiers

• 12-Octadecenoic acid
• (E)-octadec-12-enoic acid
• Octadec-12-enoic acid
• 7378-88-3
• CHEBI:196197
• SCHEMBL1427787
• trans-12-elaidic acid
• 12E-octadecenoic acid
• TRANS-12-OCTADECENOIC ACID (C18:1,*(TRANS-12))
• 13126-38-0
• SCHEMBL2318558
• LMFA01030079
• trans-12-octadecenoic acid
• DTXSID701009343
• (E)-octadec-12-enoicacid

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7H,2-5,8-17H2,1H3,(H,19,20)/b7-6+
• InChI Key： OXEDXHIBHVMDST-VOTSOKGWSA-N
• SMILES： OC(CCCCCCCCCC/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8945 (rough estimate)
• Melting Point: 25.01°C (estimate)
• Boiling Point: 397.91°C (estimate)
• Flash Point: 295°C
• Refractive Index: 1.4618 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids